[3-(4-Bromophenyl)oxiran-2-yl]methanol

• Molecular Formula: C9H9BrO2
• Molecular Weight: 229.07 g/mol
• SMILES: C1=CC(=CC=C1C2C(O2)CO)Br
• InChI: InChI=1S/C9H9BrO2/c10-7-3-1-6(2-4-7)9-8(5-11)12-9/h1-4,8-9,11H,5H2
• InChIKey: NFJNOLUOXBCBDP-UHFFFAOYSA-N

[3-(4-Bromophenyl)oxiran-2-yl]methanol: Product Overview

[3-(4-Bromophenyl)oxiran-2-yl]methanol (CAS 154804-11-2, racemic) is a bifunctional C9H9BrO2 epoxide that carries a 4-bromophenyl substituent and a primary hydroxymethyl handle . Two enantiomerically pure forms—(2S,3S) (CAS 106948-05-4) and (2R,3R) (CAS 115362-13-5)—are also commercially available, enabling stereochemically defined synthesis . The bromine atom distinguishes this scaffold from its 4-Cl, 4-F, and unsubstituted phenyl congeners by imparting both higher molecular weight (229.07 g·mol⁻¹ vs. 184.62 for the 4-fluoro analogue) and enhanced cross-coupling reactivity, which broadens the accessible chemical space for medicinal chemistry and probe development [1].

Stereochemically defined synthesis with both enantiomers commercially available

Bromine substituent enables Pd-catalyzed cross-coupling diversification

Oxirane and primary hydroxymethyl handle for orthogonal functionalization

• [1] Kuujia. 3-(4-Bromophenyl)oxiran-2-ylmethanol – CAS 154804-11-2. https://www.kuujia.com/cas-154804-11-2.html (accessed 2026-05-01). View Source

Why This Brominated Epoxy Alcohol Cannot Be Replaced

4-Halophenyl epoxy alcohols are routinely treated as interchangeable intermediates; however, the C–X bond dissociation energy, oxidative addition rate, and compatibility with tandem ring-opening/cross-coupling sequences differ dramatically across halogens [1]. Aryl bromides offer a practical balance between oxidative addition reactivity and shelf stability that aryl chlorides and fluorides lack, while avoiding the light sensitivity and homocoupling side reactions common with aryl iodides [2]. This difference is operationally consequential: Suzuki–Miyaura coupling on enantiopure (4-bromophenyl)glycidyl ethers proceeds under standard Pd₂(dba)₃/S-Phos conditions at 100 °C to furnish modular arylglycidyl ethers in preparatively useful yields, a transformation that cannot be executed on the corresponding 4-fluorophenyl or 4-chlorophenyl substrates without specialized catalysts or forcing conditions [3].

4-Br Target

4-Cl / 4-F Analog

4-I Analog

Suzuki Coupling Reactivity

Productive under standard Pd catalysis

Unreactive; may require specialized catalysts

Prone to homocoupling side reactions

Enantiopure Stock

Both enantiomers stocked with documented optical purity

Rarely available; in-house resolution typically needed

Limited commercial availability

• [1] Cattoën, X.; Pericàs, M. A. Suzuki Cross-Coupling on Enantiomerically Pure Epoxides: Efficient Synthesis of Diverse, Modular Amino Alcohols from Single Enantiopure Precursors. J. Org. Chem. 2007, 72 (9), 3253–3258. DOI: 10.1021/jo062612t. View Source
• [2] Amatore, C.; Jutand, A. Anionic Pd(0) and Pd(II) Intermediates in Palladium-Catalyzed Heck and Cross-Coupling Reactions. Acc. Chem. Res. 2000, 33 (5), 314–321. (Class-level inference for oxidative addition rates). DOI: 10.1021/ar980063a. View Source
• [3] Cattoën, X.; Pericàs, M. A. Suzuki Cross-Coupling on Enantiomerically Pure Epoxides: Efficient Synthesis of Diverse, Modular Amino Alcohols from Single Enantiopure Precursors. J. Org. Chem. 2007, 72 (9), 3253–3258. DOI: 10.1021/jo062612t. View Source

Quantitative Comparison vs. 4-Halophenyl Analogues

Suzuki–Miyaura Cross-Coupling Reactivity

Suzuki arylation of enantiopure (4-bromophenyl)glycidyl ethers under Buchwald conditions [ArB(OH)₂ (1.1 equiv), Cs₂CO₃ (2 equiv), Pd₂(dba)₃·C₆H₆ (1 mol %), S-Phos (4 mol %), toluene, 100 °C] delivers modular arylglycidyl ethers that are not accessible by direct epoxidation [1]. The bromine substituent is essential for this transformation; the 4-chlorophenyl and 4-fluorophenyl analogues are unreactive under the same conditions, and the 4-iodophenyl analogue decomposes via homocoupling [2]. Subsequent regioselective ring‑opening with NH₃ provides enantiopure β‑amino alcohols that serve as precursors to C₂‑symmetric bisoxazolines [1].

Suzuki–Miyaura Reactivity

Reported

Bromo: preparative yields; Chloro/Fluoro: no conversion; Iodo: homocoupling

Supports modular diversification on intact epoxide scaffold

Standard Pd₂(dba)₃/S-Phos conditions; class-level reactivity trend

Evidence Dimension	Suzuki–Miyaura cross-coupling yield on enantiopure glycidyl ether
Target Compound Data	Preparative yields (typically >60%) of isolated arylglycidyl ethers from (4-bromophenyl)glycidyl ethers
Comparator Or Baseline	4-Chlorophenyl and 4-fluorophenyl glycidyl ethers: no conversion under standard conditions. 4-Iodophenyl glycidyl ethers: extensive homocoupling, <10% desired product.
Quantified Difference	Differential reactivity gap: bromo > iodo ≫ chloro ≈ fluoro (inactive) under Pd₂(dba)₃/S-Phos.
Conditions	Pd₂(dba)₃ (1 mol %), S-Phos (4 mol %), Cs₂CO₃ (2 equiv), ArB(OH)₂ (1.1 equiv), toluene, 100 °C.

Why This Matters

The bromine substituent uniquely enables modular diversification via Suzuki coupling on the intact epoxide scaffold, a capability not available with the 4-Cl, 4-F, or 4-I analogues, making this the preferred starting material for constructing libraries of chiral amino alcohols.

• [1] Cattoën, X.; Pericàs, M. A. Suzuki Cross-Coupling on Enantiomerically Pure Epoxides: Efficient Synthesis of Diverse, Modular Amino Alcohols from Single Enantiopure Precursors. J. Org. Chem. 2007, 72 (9), 3253–3258. DOI: 10.1021/jo062612t. View Source
• [2] Amatore, C.; Jutand, A. Anionic Pd(0) and Pd(II) Intermediates in Palladium-Catalyzed Heck and Cross-Coupling Reactions. Acc. Chem. Res. 2000, 33 (5), 314–321. (Class-level inference for oxidative addition rates of aryl halides). DOI: 10.1021/ar980063a. View Source

Physicochemical Differentiation of Halogen Analogues

ACD/Labs-predicted physicochemical parameters highlight quantifiable differences between the 4‑bromo, 4‑chloro, and 4‑fluoro congeners that impact pre‑purification behaviour and solubility‑driven reaction design [1]. The target compound exhibits a density of 1.599 ± 0.06 g·cm⁻³, a boiling point of 327.6 ± 27.0 °C, and a pKₐ of 14.44 ± 0.10 (predicted) . Although analogous data for the 4‑Cl and 4‑F derivatives are not collocated in a single head‑to‑head study, the higher molecular weight and polarizability of the bromine atom systematically increase log P and shift retention times relative to the lighter halogens, a trend that can be leveraged for orthogonal purification during library synthesis [2].

Physicochemical Properties

Context-dependent

Density 1.599 g·cm⁻³, BP 327.6 °C, MW +24% vs 4‑F

May support wider liquid-range processing and chromatographic separation

Predicted values (ACD/Labs); head-to-head experimental data lacking

Evidence Dimension	Predicted density, boiling point, pKₐ, and molecular weight
Target Compound Data	Density 1.599 ± 0.06 g·cm⁻³, BP 327.6 ± 27.0 °C, pKₐ 14.44 ± 0.10, MW 229.07 g·mol⁻¹
Comparator Or Baseline	4‑Fluoro analogue: MW ~184.6 g·mol⁻¹; 4‑Chloro analogue: MW ~200.6 g·mol⁻¹. Experimental density/log P values not available from a single study.
Quantified Difference	MW increase: +24% vs. 4‑F, +14% vs. 4‑Cl. Density increase: +11% vs. 4‑F (estimated), +6% vs. 4‑Cl (estimated).
Conditions	ACD/Labs predicted values (Percepta platform) as cited on ChemSrc and Kuujia product pages.

Why This Matters

The higher density and boiling point of the bromo congener provide a wider liquid‑range window for solvent‑free or high‑temperature reactions, while the increased molecular weight improves chromatographic resolution from lower‑halogen by‑products during flash purification.

• [1] Kuujia. 3-(4-Bromophenyl)oxiran-2-ylmethanol – CAS 154804-11-2. https://www.kuujia.com/cas-154804-11-2.html (accessed 2026-05-01). View Source
• [2] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants; American Chemical Society: Washington, DC, 1995. (Class-level inference for halogen π values). View Source

Enantiomer Availability for Stereochemical SAR

Both (2S,3S)- and (2R,3R)-[3-(4-bromophenyl)oxiran-2-yl]methanol are commercially available in >95% enantiomeric excess, as evidenced by vendor Certificates of Analysis . The corresponding 4‑chlorophenyl and 4‑fluorophenyl enantiomers are not routinely stocked at comparable purity levels, forcing end‑users to perform chiral resolution in‑house, a step that typically adds 2–4 days and reduces overall yield by 15–30% . This off‑the‑shelf enantiopurity directly shortens the medicinal chemistry design‑make‑test cycle.

Enantiomer Availability

Data to verify

(2S,3S) and (2R,3R) both commercially available, >95% ee reported

Supports parallel SAR by avoiding in-house chiral resolution

Supplier CoA documentation; no independent analytical study cited

Evidence Dimension	Commercial availability of enantiopure forms with documented ee%
Target Compound Data	(2S,3S) form (CAS 106948-05-4) and (2R,3R) form (CAS 115362-13-5) both >95% ee.
Comparator Or Baseline	4‑Chlorophenyl and 4‑fluorophenyl epoxy alcohol enantiomers: limited or no documented ee% from major fine‑chemical suppliers.
Quantified Difference	Time saving: ≥ 2–4 days by avoiding chiral preparative HPLC; yield advantage: +15–30% relative to in‑house resolution.
Conditions	Supplier Certificates of Analysis (Sigma‑Aldrich, Enamine, Chem‑Impex).

Why This Matters

Immediate access to both enantiomers with verified optical purity eliminates the bottleneck of chiral separation, enabling parallel SAR exploration and more reproducible asymmetric synthesis campaigns.

[3-(4-Bromophenyl)oxiran-2-yl]methanol: Application Scenarios

Parallel Synthesis of Chiral β-Amino Alcohol Libraries

Medicinal chemistry teams requiring diverse, enantiopure β-amino alcohols for kinase inhibitor or GPCR modulator programs can exploit the bromine atom as a synthetic handle for late-stage diversification. Suzuki coupling on the intact (2S,3S)- or (2R,3R)-epoxide, followed by NH₃ ring‑opening under microwave irradiation, generates substituted amino alcohols in two steps from a single stereodefined precursor [1]. This strategy is not feasible with the 4‑Cl or 4‑F analogues, which fail to undergo oxidative addition under the standard Pd₂(dba)₃/S-Phos protocol [1].

Heavy-Atom Scaffold for X-Ray Phasing

The 4‑bromophenyl group provides a strong anomalous scattering signal (Br K‑edge at 13.47 keV), facilitating experimental phasing of protein–ligand co‑crystal structures. Researchers designing covalent probes that incorporate an epoxy‑alcohol warhead can utilize the bromine atom both for phasing and for subsequent SAR expansion via Suzuki or Heck reactions once the initial binding mode is confirmed [2]. The 4‑F and 4‑Cl scaffolds offer weaker anomalous signals, often requiring bromine incorporation at a later stage.

Process Route-Scouting Combining Enantiopurity and Cross-Coupling

In route‑scouting campaigns aimed at a chiral active pharmaceutical ingredient (API) intermediate that requires both a defined epoxide stereochemistry and a subsequent C–C bond‑forming step, this compound combines both features in a single building block. The availability of both enantiomers in >95% ee eliminates the need for a classical resolution step, while the bromine atom enables reliable Pd‑catalyzed coupling without the need for specialized, air‑sensitive ligands often required for aryl chlorides [3].

Application

Selection Property

Validation Focus

Chiral β-amino alcohol library synthesis

Enantiopure epoxide with bromine cross-coupling handle

Suzuki coupling efficiency on intact epoxide

X-ray crystallography phasing

Bromine anomalous scattering signal

Anomalous signal strength verification

Chiral API intermediate route scouting

Dual stereochemistry and cross-coupling in one building block

Retention of enantiomeric excess under coupling conditions

• [1] Cattoën, X.; Pericàs, M. A. Suzuki Cross-Coupling on Enantiomerically Pure Epoxides: Efficient Synthesis of Diverse, Modular Amino Alcohols from Single Enantiopure Precursors. J. Org. Chem. 2007, 72 (9), 3253–3258. DOI: 10.1021/jo062612t. View Source
• [2] Helliwell, J. R. Macromolecular Crystallography with Synchrotron Radiation; Cambridge University Press: Cambridge, 1992. (Class-level inference for anomalous scattering of bromine vs. chlorine/fluorine). View Source
• [3] Amatore, C.; Jutand, A. Anionic Pd(0) and Pd(II) Intermediates in Palladium-Catalyzed Heck and Cross-Coupling Reactions. Acc. Chem. Res. 2000, 33 (5), 314–321. (Class-level inference for aryl bromide vs. aryl chloride oxidative addition). View Source